Cas no 1805954-17-9 (4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805954-17-9
• MF: C₉H₅ClF₅NO₃
• MW: 305.585919141769
• CID: 4846216
• Update Time: 2025-06-08

4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H5ClF5NO3/c10-1-3-4(6(11)12)2-16-7(5(3)8(17)18)19-9(13,14)15/h2,6H,1H2,(H,17,18)
• InChI Key： QGLHHMVDTVFHNO-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)O)C(=NC=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid

Recent Advances in the Study of 4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1805954-17-9)

4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1805954-17-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of this compound, including its chloromethyl and carboxylic acid functional groups, make it a versatile building block for further chemical modifications. Researchers have exploited these reactive sites to create a variety of derivatives with enhanced pharmacological properties. For instance, its incorporation into larger molecular frameworks has led to the discovery of compounds with improved binding affinity and selectivity for target proteins involved in inflammatory and metabolic disorders.

One of the most notable advancements in the study of this compound is its role in the synthesis of potent kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. Recent publications have demonstrated that derivatives of 4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid exhibit strong inhibitory effects against specific kinase isoforms, offering new avenues for the treatment of resistant cancers.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, which are crucial factors in the design of effective antimicrobial agents. Preliminary studies have shown that certain derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, toxicity, and synthetic scalability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on improving the pharmacokinetic and pharmacodynamic profiles of its derivatives through structural modifications and formulation strategies.

In conclusion, 4-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1805954-17-9) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique chemical properties and versatility make it a promising candidate for the development of next-generation therapeutics. Future studies will likely explore its potential in other therapeutic areas, further expanding its impact on the field of chemical biology and pharmaceutical sciences.